3-((2,5-dimethylphenyl)amino)-6-methyl-1,2,4-triazin-5(4H)-one
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Description
3-((2,5-dimethylphenyl)amino)-6-methyl-1,2,4-triazin-5(4H)-one is a useful research compound. Its molecular formula is C12H14N4O and its molecular weight is 230.271. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
Derivative Synthesis
Synthesis and characterization of derivatives related to "3-((2,5-dimethylphenyl)amino)-6-methyl-1,2,4-triazin-5(4H)-one" have been explored to understand their structural and chemical properties. For instance, allylic derivatives of 6-amino-3-methyl-1,2,4-triazolo[3,4-f][1,2,4]-triazin-8(7H)-one were synthesized, showcasing methods to alter the core structure for potential applications in material science and pharmaceuticals (Hwang et al., 2006).
Molecular Structure
Studies on the molecular structure and characterization of related triazine derivatives provide insights into their chemical behavior and potential applications in designing novel compounds with specific properties (Dolzhenko et al., 2008).
Antimicrobial and Biological Activities
Antimicrobial Properties
Some 1,2,4-triazine derivatives exhibit significant antimicrobial activities, suggesting their potential as novel antimicrobials. For example, the synthesis and evaluation of novel 1,2,4-triazole derivatives revealed compounds with good to moderate activities against various microorganisms, indicating the possibility of developing new therapeutic agents (Bektaş et al., 2007).
Mosquito-larvicidal and Antibacterial Properties
Studies have also demonstrated the mosquito-larvicidal and antibacterial properties of novel thiadiazolotriazin-4-ones, highlighting their potential in developing new pesticides and antibacterial agents. This research presents an opportunity to explore the environmental and health applications of triazine derivatives (Castelino et al., 2014).
Chemical and Physical Properties
Corrosion Inhibition
The effect of electron-donating functional groups on the corrosion inhibition of mild steel by triazine derivatives has been studied, providing valuable insights into their application in corrosion prevention. These compounds demonstrate high efficiency in protecting metal surfaces, showcasing their industrial applications (Singh et al., 2018).
Molecular Structure Analysis
The detailed analysis of molecular structures of triazine derivatives, such as the investigation of their reaction products with electron-deficient acetylene, offers a deeper understanding of their chemical behavior and potential for synthesizing new materials with desired properties (Ayato et al., 1981).
Properties
IUPAC Name |
3-(2,5-dimethylanilino)-6-methyl-4H-1,2,4-triazin-5-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14N4O/c1-7-4-5-8(2)10(6-7)13-12-14-11(17)9(3)15-16-12/h4-6H,1-3H3,(H2,13,14,16,17) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XKUMQMWLALPPEE-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C)NC2=NN=C(C(=O)N2)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14N4O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
230.27 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.